2-(3,4-dimethoxyphenyl)-N-methyl-N-[3-(trifluoromethyl)benzyl]ethanamine

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]ethanamine
• InChI: InChI=1S/C19H22F3NO2/c1-23(13-15-5-4-6-16(11-15)19(20,21)22)10-9-14-7-8-17(24-2)18(12-14)25-3/h4-8,11-12H,9-10,13H2,1-3H3
• InChI Key: BLUHXFIGVYOYCA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)CC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C19H22F3NO2
• Molecular Weight: 353.4 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-methyl-N-[3-(trifluoromethyl)benzyl]ethanamine, also known as "TFMPP", is a synthetic compound that belongs to the family of phenethylamines. TFMPP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT2A receptor, which leads to an increase in serotonin neurotransmission. TFMPP may also affect other neurotransmitter systems, which could contribute to its effects on behavior and cognition.
Biochemical and Physiological Effects:
TFMPP has been shown to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been found to affect behavior and cognition, with some studies suggesting that it may have potential therapeutic applications for conditions such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using TFMPP in lab experiments is its high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for investigating the role of this receptor in various biological processes. However, TFMPP also has some limitations, including its potential for inducing unwanted side effects and its relatively short half-life.

Future Directions

There are several potential future directions for research on TFMPP. One area of interest is the development of more selective agonists and antagonists for the serotonin 5-HT2A receptor, which could provide more specific tools for investigating the role of this receptor in various biological processes. Another potential direction is the investigation of TFMPP's effects on other neurotransmitter systems, which could help to elucidate its broader effects on behavior and cognition. Overall, TFMPP remains an important tool for investigating the complex interplay between neurotransmitters and behavior in the brain.

Synthesis Methods

TFMPP can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxyphenylacetonitrile with N-methyl-3-(trifluoromethyl)benzylamine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then purified through column chromatography to obtain pure TFMPP.

Scientific Research Applications

TFMPP has been used in various scientific studies to investigate its potential applications in the field of neuroscience. It has been found to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. TFMPP has also been shown to have effects on other neurotransmitter systems, including dopamine and norepinephrine.